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Compound of Interest

Compound Name: 3-Amino-4-bromobenzaldehyde

Cat. No.: B112528 Get Quote

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development

Professionals

Introduction: 3-Amino-4-bromobenzaldehyde is a trifunctional aromatic compound featuring

an aldehyde, a primary amine, and a bromine atom on a benzene ring. This unique

arrangement of functional groups makes it a highly valuable and versatile building block in

synthetic organic chemistry. Its strategic importance lies in its ability to serve as a precursor for

a wide array of complex heterocyclic scaffolds, which are pivotal in the fields of medicinal

chemistry and materials science. This technical guide provides an in-depth overview of the

potential research applications of 3-Amino-4-bromobenzaldehyde, complete with its chemical

properties, synthesis protocols, and potential reaction pathways for the generation of novel

compounds.

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 3-Amino-4-
bromobenzaldehyde is essential for its effective application in research and development. The

key properties are summarized in the table below.
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Property Value Reference

CAS Number 359867-42-8 [1]

Molecular Formula C₇H₆BrNO [1]

Molecular Weight 200.03 g/mol [1]

IUPAC Name
3-amino-4-

bromobenzaldehyde
[1]

Appearance Not specified, likely a solid

SMILES C1=CC(=C(C=C1C=O)N)Br [1]

InChI
InChI=1S/C7H6BrNO/c8-6-2-

1-5(4-10)3-7(6)9/h1-4H,9H2
[1]

Synthesis of 3-Amino-4-bromobenzaldehyde
While specific detailed protocols for the synthesis of 3-Amino-4-bromobenzaldehyde are not

extensively published in readily available literature, a general synthetic approach can be

inferred from standard organic chemistry transformations. A plausible synthetic route would

involve the bromination of 3-aminobenzaldehyde or the reduction of a nitro group precursor. A

conceptual workflow for a potential synthesis is outlined below.

Starting Material Step 1: Bromination Intermediate Step 2: Reduction Final Product

3-Nitrobenzaldehyde Bromination
(e.g., Br2, FeBr3) 4-Bromo-3-nitrobenzaldehyde Reduction of Nitro Group

(e.g., Fe/HCl or H2, Pd/C) 3-Amino-4-bromobenzaldehyde

Click to download full resolution via product page

Figure 1. A potential synthetic workflow for 3-Amino-4-bromobenzaldehyde.
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Potential Research Applications in Medicinal
Chemistry
The structural motifs present in 3-Amino-4-bromobenzaldehyde make it an attractive starting

material for the synthesis of various classes of bioactive molecules. The presence of an ortho-

amino aldehyde functionality is particularly suited for the construction of fused heterocyclic

systems.

Synthesis of Bromo-Substituted Quinazolines and
Quinazolinones
Quinazolines and their corresponding quinazolinone derivatives are a prominent class of

nitrogen-containing heterocyclic compounds with a broad spectrum of pharmacological

activities, including anticancer, anti-inflammatory, and antimicrobial properties. The ortho-amino

and aldehyde groups of 3-Amino-4-bromobenzaldehyde can undergo cyclocondensation

reactions with a variety of reagents to form a quinazoline ring system. The bromine atom at

position 4 of the starting material would be incorporated into the final quinazoline structure,

providing a handle for further chemical modification through cross-coupling reactions or

influencing the biological activity of the molecule.

A general reaction scheme for the synthesis of bromo-substituted quinazolines is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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